N-(2,6-dimethylphenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide

• IUPAC Name: N-(2,6-dimethylphenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C22H21N3O2S/c1-13-6-5-7-14(2)19(13)24-21(26)20-15(3)25-12-18(23-22(25)28-20)16-8-10-17(27-4)11-9-16/h5-12H,1-4H3,(H,24,26)
• InChI Key: VMZVYUMTQLZQBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=C(N3C=C(N=C3S2)C4=CC=C(C=C4)OC)C
• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol

Description

N-(2,6-dimethylphenyl)-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C22H21N3O2S and its molecular weight is 391.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research by Abu‐Hashem et al. (2020) explored the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, including thiazolopyrimidines and oxadiazepines, with observed COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings underscore the potential of designing novel compounds with targeted biological activities using similar structural frameworks (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antitumor and Antiallergic Activities

Gomha and Abdel‐Aziz (2012) detailed the synthesis of enaminones linked to imidazo[2,1-b]thiazole systems, highlighting their significance in producing compounds with potential antitumor, antibacterial, and anticonvulsant properties. This research points to the broad applicability of thiazole derivatives in medicinal chemistry (Gomha & Abdel‐Aziz, 2012).

Structural Modifications and Biological Activity

Studies on the structural modifications of thiazolopyrimidines reveal their impact on supramolecular aggregation and conformational features, as investigated by Nagarajaiah and Begum (2014). Such research contributes to understanding the structural basis for the activity of heterocyclic compounds and guiding the design of molecules with desired properties (Nagarajaiah & Begum, 2014).

Electro-Optical Properties and Antimicrobial Activity

Research into the electro-optical properties of polyamides and polyimides bearing pendent units, as well as the antimicrobial activity of arylazothiazole disperse dyes containing selenium, demonstrates the diverse applications of thiazole derivatives in materials science and microbiology (Hsiao et al., 2015; Khalifa et al., 2015).